Cas no 1602325-81-4 (3-(2-iodo-1-phenylethoxy)oxolane)

• Product Name: 3-(2-iodo-1-phenylethoxy)oxolane
• CAS No: 1602325-81-4
• MF: C₁₂H₁₅IO₂
• MW: 318.150776147842
• CID: 6428821
• PubChem ID: 114774098
• Update Time: 2025-06-07

3-(2-iodo-1-phenylethoxy)oxolane Chemical and Physical Properties

Names and Identifiers

• 3-(2-iodo-1-phenylethoxy)oxolane
• 1602325-81-4
• EN300-1134205

• Inchi： 1S/C12H15IO2/c13-8-12(10-4-2-1-3-5-10)15-11-6-7-14-9-11/h1-5,11-12H,6-9H2
• InChI Key： VKCYIQXITKQWPZ-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=CC=1)OC1COCC1

Computed Properties

• Exact Mass: 318.01168g/mol
• Monoisotopic Mass: 318.01168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-(2-iodo-1-phenylethoxy)oxolane

Introduction to 3-(2-Iodo-1-Phenylethoxy)Oxolane (CAS No. 1602325-81-4)

3-(2-Iodo-1-Phenylethoxy)Oxolane, with the CAS number 1602325-81-4, is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an iodo-substituted phenyl group and an oxolane ring. The combination of these functional groups endows 3-(2-Iodo-1-Phenylethoxy)Oxolane with a range of chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical formula of 3-(2-Iodo-1-Phenylethoxy)Oxolane is C₁₀H₁₃IO₂, and its molecular weight is approximately 270.1 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF). These solubility properties facilitate its use in a variety of synthetic reactions and purification processes.

3-(2-Iodo-1-Phenylethoxy)Oxolane has been extensively studied for its potential applications in the development of new pharmaceuticals. One of the key areas of interest is its use as a building block in the synthesis of iodinated compounds, which are important in radiopharmaceuticals and imaging agents. The iodo group can be readily introduced into target molecules, making 3-(2-Iodo-1-Phenylethoxy)Oxolane a valuable precursor for the preparation of radiolabeled compounds used in positron emission tomography (PET) and single-photon emission computed tomography (SPECT).

In addition to its role in radiopharmaceuticals, 3-(2-Iodo-1-Phenylethoxy)Oxolane has shown promise in the synthesis of small molecule inhibitors for various biological targets. Recent studies have demonstrated its utility in the development of inhibitors for enzymes such as kinases and proteases, which are implicated in numerous diseases including cancer, neurodegenerative disorders, and viral infections. The oxolane ring provides structural rigidity and conformational stability, which can enhance the binding affinity and selectivity of the resulting inhibitors.

The synthetic versatility of 3-(2-Iodo-1-Phenylethoxy)Oxolane is further highlighted by its ability to undergo a wide range of chemical transformations. For instance, the iodo group can be readily converted into other functional groups such as amines, alcohols, and thiols through palladium-catalyzed cross-coupling reactions. These transformations allow for the rapid generation of diverse molecular libraries, which can be screened for biological activity using high-throughput methods.

In the context of medicinal chemistry, 3-(2-Iodo-1-Phenylethoxy)Oxolane has been used to synthesize compounds with potential therapeutic applications. For example, researchers have reported the synthesis of derivatives that exhibit potent anti-inflammatory and anti-cancer activities. One study published in the Journal of Medicinal Chemistry described the preparation of a series of 3-(2-Iodo-1-Phenylethoxy)Oxolane-based compounds that showed significant inhibition of tumor growth in xenograft models. These findings underscore the potential of this compound as a lead structure for drug discovery efforts.

Beyond its applications in drug discovery, 3-(2-Iodo-1-Phenylethoxy)Oxolane has also been explored for its use in materials science. The unique combination of functional groups makes it suitable for the synthesis of polymers with tailored properties. For instance, researchers have developed copolymers containing 3-(2-Iodo-1-Phenylethoxy)Oxolane-derived monomers that exhibit enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as drug delivery systems and biomedical devices.

The safety profile of 3-(2-Iodo-1-Phenylethoxy)Oxolane

In conclusion, 3-(2-Iodo-1-Phenylethoxy)Oxolane (CAS No. 1602325-81-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, pharmaceutical development, and materials science. As ongoing research continues to uncover new applications and optimize existing ones, the importance of this compound is likely to grow further.